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Compound of Interest

Compound Name: IMP-2373

Cat. No.: B12380922

For researchers and drug development professionals utilizing the novel cyanopyrrolidine-based
probe IMP-2373, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. While a specific Safety Data Sheet (SDS) with detailed disposal
instructions for IMP-2373 is not publicly available, established protocols for the disposal of
bioactive small molecules and chemical probes provide a clear framework for its safe
management. This guide offers essential, step-by-step procedures to mitigate risks and ensure
compliance with general laboratory waste regulations.

IMP-2373 is identified as a potent, cell-permeable, pan-deubiquitinase (DUB) activity-based
probe.[1][2][3] Its function as a covalent inhibitor suggests that it is a reactive chemical species.
[1] Therefore, its disposal requires careful consideration to neutralize its potential biological and
chemical hazards.

Core Principles for Disposal

The primary principle for the disposal of IMP-2373, like most laboratory chemicals, is to avoid
release into the environment. This means it should never be disposed of down the drain or in
regular trash.[4] All waste containing IMP-2373, including pure compound, solutions, and
contaminated materials, must be treated as hazardous chemical waste.[5][6]

Step-by-Step Disposal Procedures

1. Waste Segregation and Collection:
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Solid Waste:

o Collect unadulterated, expired, or unwanted solid IMP-2373 in its original container or a
clearly labeled, compatible, and sealable container.[7]

o Contaminated personal protective equipment (PPE) such as gloves, disposable lab coats,
and bench paper should be collected in a designated, clearly labeled hazardous waste
bag.[6]

Liquid Waste:

o Solutions containing IMP-2373 should be collected in a dedicated, leak-proof, and
chemically compatible waste container.[7][8] The container must be clearly labeled as
"Hazardous Waste" and specify the contents, including "IMP-2373" and any solvents used
(e.g., DMSO).[5][9]

o The first rinse of any glassware or equipment that has come into contact with IMP-2373
must be collected as hazardous waste.[5][8] Subsequent rinses may also need to be
collected, depending on institutional policies.

Sharps Waste:

o Any sharps, such as needles, syringes, or contaminated glassware, must be disposed of
in a designated, puncture-proof sharps container that is clearly labeled as containing
chemically contaminated sharps.[7]

. Labeling and Storage:

All waste containers must be accurately and clearly labeled with a hazardous waste tag as
soon as waste is added.[5][6] The label should include the full chemical name ("IMP-2373"),
concentration, and any other components of the mixture.

Waste containers should be kept securely sealed except when adding waste.[7][8]

Store waste containers in a designated and properly ventilated satellite accumulation area
within the laboratory, away from incompatible materials.[6] Secondary containment should be
used for liquid waste containers to prevent spills.[5]
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3. Disposal Request and Pickup:

e Once a waste container is full or is no longer being used, a waste pickup should be
requested from your institution's Environmental Health and Safety (EHS) office.[5] Do not
allow waste to accumulate.

Quantitative Data Summary

As no specific quantitative data for the disposal of IMP-2373 is available, the following table
summarizes general guidelines for handling chemical waste.

Waste Type Collection Container Key Disposal Guideline
) Original or labeled, sealed Treat as hazardous chemical
Solid IMP-2373 _
container waste.

Collect all solutions and first
o ) Labeled, leak-proof, ] )
Liquid solutions ) ] rinses. Do not dispose down
compatible container )
the drain.

) Labeled hazardous waste bag Segregate from non-
Contaminated Labware ,
or container hazardous waste.

) Puncture-proof, labeled sharps  Dispose of as chemically
Contaminated Sharps ) )
container contaminated sharps.

Experimental Protocols

While no experimental protocols for the disposal of IMP-2373 are documented, the following
general protocol for rinsing contaminated glassware should be followed:

e Initial Rinse: Rinse the glassware with a small amount of a suitable solvent (e.g., the solvent
used to dissolve the IMP-2373, such as DMSO, followed by acetone or ethanol).

o Collection: Collect this first rinsate in the designated hazardous liquid waste container.[5][8]

e Subsequent Rinses: Perform at least two additional rinses with the solvent. Depending on
local regulations, these may also need to be collected as hazardous waste.
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+ Final Wash: After decontamination, the glassware can typically be washed with soap and
water.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with IMP-2373.
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IMP-2373 Disposal Decision Workflow
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By adhering to these established best practices, researchers can ensure the safe and
responsible disposal of IMP-2373, protecting themselves, their colleagues, and the
environment. Always consult your institution's specific chemical hygiene plan and EHS
guidelines for detailed requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. A Small Molecule Probe Offers New Insights into Deubiquitinase Biology | Imperial News |
Imperial College London [imperial.ac.uk]

» 3. Discovery of a Potent Deubiquitinase (DUB) Small-Molecule Activity-Based Probe Enables
Broad Spectrum DUB Activity Profiling in Living Cells - PubMed [pubmed.ncbi.nim.nih.gov]

o 4. Safe Chemical Waste Disposal [fishersci.com]
e 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 6. nswai.org [nswai.org]

e 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

o 8. rtong.people.ust.hk [rtong.people.ust.hk]
e 9. IMP-2373 | DUB CNPy Probe | Probechem Biochemicals [probechem.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of IMP-2373: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380922#imp-2373-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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